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Compound of Interest

Compound Name:
Cetyldimethylethylammonium

bromide

Cat. No.: B091091 Get Quote

Cetyldimethylethylammonium Bromide: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of Cetyldimethylethylammonium bromide
(CDMEAB), a quaternary ammonium compound with significant applications in research and

development. It covers the fundamental molecular properties, experimental protocols for

characterization, and its role as a cationic surfactant.

Core Molecular and Physical Properties
Cetyldimethylethylammonium bromide, also known as Cetethyldimonium bromide, is a

cationic surfactant with established germicidal properties.[1] Its key identifiers and

physicochemical data are summarized below.
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Property Value Source

Molecular Formula C₂₀H₄₄BrN or C₂₀H₄₄N·Br [2][3][4]

Molecular Weight 378.5 g/mol [2]

CAS Number 124-03-8 [1][4]

Appearance
White to off-white crystalline

powder
[1][5]

Melting Point 178-186 °C [1]

Solubility

Soluble in water and alcohol;

slightly soluble in chloroform,

benzene, ether.

[1]

Applications in Research and Development
Cetyldimethylethylammonium bromide is primarily recognized for its role as a disinfectant

and laboratory reagent.[1][4] As a member of the quaternary ammonium compound (QAC)

family, its positively charged nitrogen cation interacts with the negatively charged phospholipids

in microbial cell walls, disrupting nutrient uptake and waste discharge, which leads to its

antimicrobial effect.[6]

In the context of drug development and formulation, cationic surfactants like CDMEAB are

studied for their interaction with various drug molecules.[7] These interactions can influence

drug solubility and bioavailability. Research has explored the interplay between

cetyldimethylethylammonium bromide and antibiotic drugs, often using techniques like

conductometry to understand these relationships in aqueous solutions.[7]

Experimental Protocols and Characterization
The synthesis and characterization of quaternary ammonium compounds like CDMEAB involve

established chemical and analytical methodologies.

General Synthesis Workflow
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The synthesis of QACs is often achieved through the Menschutkin reaction, which involves the

alkylation of a tertiary amine with an alkyl halide. For a compound like CDMEAB, this would

typically involve the reaction of N,N-dimethylhexadecan-1-amine with ethyl bromide.

Tertiary Amine
(e.g., N,N-Dimethylhexadecan-1-amine)

Menschutkin Reaction
(Nucleophilic Substitution)

Alkyl Halide
(e.g., Ethyl Bromide)
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Purification
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Caption: General workflow for the synthesis of a quaternary ammonium salt.

Characterization Methodologies
To confirm the structure and purity of synthesized Cetyldimethylethylammonium bromide, a

suite of analytical techniques is employed. These methods are crucial for quality control and for

understanding the material's properties.

1. Structural Validation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure by identifying the chemical environment of hydrogen and carbon atoms.

Fourier-Transform Infrared (FTIR) Spectroscopy: This technique identifies the presence of

characteristic functional groups within the molecule.

Mass Spectrometry (MS): Provides the exact mass of the molecule, confirming its elemental

composition.

2. Purity and Property Analysis:

Chromatography: Techniques like High-Performance Liquid Chromatography (HPLC) can be

used to assess the purity of the compound.

Titration: Chemical titration is a common method for determining the concentration of QACs

in solutions.[8]

Thermal Analysis: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry

(DSC) are utilized to determine thermal stability and melting point, respectively.[9]
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Caption: Standard analytical workflow for the characterization of CDMEAB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cetyldimethylethylammonium bromide molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091091#cetyldimethylethylammonium-bromide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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